Cas no 1804426-22-9 (2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid)

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of reactive functional groups—bromomethyl, cyano, difluoromethyl, and carboxylic acid—enables selective modifications, facilitating its use in cross-coupling reactions, nucleophilic substitutions, and further derivatization. The difluoromethyl group enhances metabolic stability and bioavailability in target compounds, while the bromomethyl moiety offers a handle for alkylation or further functionalization. This compound’s structural features make it valuable for constructing complex heterocycles or bioactive molecules, particularly in medicinal chemistry for drug discovery. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid structure
1804426-22-9 structure
Product Name:2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid
CAS No:1804426-22-9
MF:C9H5BrF2N2O2
MW:291.049008131027
CID:4880325
Update Time:2025-06-09

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid
    • Inchi: 1S/C9H5BrF2N2O2/c10-2-6-4(3-13)1-5(9(15)16)7(14-6)8(11)12/h1,8H,2H2,(H,15,16)
    • InChI Key: BARITGMDJONLJS-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C#N)C=C(C(=O)O)C(C(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 318
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038109-250mg
2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid
1804426-22-9 95%
250mg
$1,058.40 2022-04-02
Alichem
A029038109-500mg
2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid
1804426-22-9 95%
500mg
$1,701.85 2022-04-02
Alichem
A029038109-1g
2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid
1804426-22-9 95%
1g
$2,808.15 2022-04-02

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid Related Literature

Additional information on 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid

Comprehensive Overview of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804426-22-9)

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804426-22-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique bromomethyl, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.

The growing interest in pyridine-based compounds stems from their broad utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid due to its potential to enhance the pharmacokinetic properties of target molecules. The presence of the difluoromethyl group is particularly noteworthy, as it can improve metabolic stability and bioavailability—a critical factor in modern drug design.

In agrochemical applications, this compound’s cyano and bromomethyl moieties offer reactivity that is essential for constructing pesticides and herbicides with improved efficacy. The integration of fluorine atoms, as seen in the difluoromethyl group, is a trending strategy to optimize crop protection agents, aligning with the industry’s demand for environmentally sustainable solutions. This aligns with current green chemistry initiatives, where reducing environmental impact is a top priority.

From a synthetic perspective, CAS No. 1804426-22-9 presents intriguing challenges and opportunities. Its multi-functional structure allows for diverse chemical transformations, including nucleophilic substitutions and cross-coupling reactions. This adaptability makes it a focal point for organic synthesis researchers, who are constantly seeking innovative ways to leverage such intermediates in complex molecule assembly. The compound’s role in heterocyclic chemistry is particularly relevant, given the prominence of pyridine scaffolds in bioactive molecules.

Market trends indicate rising demand for high-value chemical intermediates like 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid, driven by advancements in personalized medicine and precision agriculture. As the pharmaceutical and agrochemical industries prioritize efficiency and specificity, the need for structurally diverse building blocks will continue to grow. This compound’s unique attributes position it as a key player in meeting these evolving demands.

For researchers and manufacturers, understanding the handling and storage requirements of CAS No. 1804426-22-9 is essential to ensure optimal performance in downstream applications. Proper characterization techniques, such as NMR and HPLC, are critical for verifying purity and stability. Additionally, computational modeling studies are increasingly being employed to predict the compound’s behavior in various chemical environments, further enhancing its utility in drug discovery pipelines.

In summary, 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-carboxylic acid represents a compelling example of how tailored molecular design can address contemporary challenges in science and industry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its significance in advancing innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is poised to expand even further.

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